1-(3,4-dimethylphenyl)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H28N6O3/c1-6-19-16(5)25-24(27-23(19)33)30-20(10-15(4)28-30)26-22(32)17-11-21(31)29(12-17)18-8-7-13(2)14(3)9-18/h7-10,17H,6,11-12H2,1-5H3,(H,26,32)(H,25,27,33)
• InChI Key: UWSDWUQEQHCMTB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C3CC(=O)N(C3)C4=CC(=C(C=C4)C)C)C
• Molecular Formula: C24H28N6O3
• Molecular Weight: 448.5 g/mol

Description

1-(3,4-dimethylphenyl)-N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C24H28N6O3 and its molecular weight is 448.527. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation of Novel Compounds Compounds structurally similar to the query compound have been synthesized and evaluated for their biological activities, particularly anticancer and anti-inflammatory properties. For example, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives and evaluated them for cytotoxic and 5-lipoxygenase inhibition activities, establishing a structure-activity relationship (SAR) (Rahmouni et al., 2016).

Anticancer and Antimicrobial Potential Novel pyrazole derivatives with potential antimicrobial and anticancer agents were synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate. These compounds exhibited higher anticancer activity compared to reference drugs in some cases, as well as significant antimicrobial activity (Hafez et al., 2016).

Heterocyclic Compound Synthesis The synthesis of novel heterocyclic compounds containing pyrazole, pyridine, and pyrimidine derivatives has been reported, highlighting their importance in the development of new therapeutic agents with potential hypertensive activity (Kumar & Mashelker, 2007).

Innovative Synthetic Routes Research into the synthesis of isoxazolines and isoxazoles from pyrazolopyrimidin-4(5H)-one derivatives through cycloaddition reactions has expanded the toolkit for creating novel compounds with potential biological activities (Rahmouni et al., 2014).